Lead-204
Overview
Description
It is one of the four naturally occurring stable isotopes of lead, the others being Lead-206, Lead-207, and Lead-208 . Lead-204 is unique in that it is not a radiogenic isotope, meaning it does not result from the radioactive decay of other elements . This isotope is relatively rare, constituting about 1.4% of natural lead .
Preparation Methods
Lead-204 can be obtained through various methods:
Synthetic Routes and Reaction Conditions: This compound can be produced through the fission of uranium and thorium in nuclear reactors. The isotope can also be separated from other lead isotopes using mass spectrometry techniques.
Industrial Production Methods: Industrially, this compound is produced by American Elements for applications in biological and biomedical labeling, as well as for use as target materials.
Chemical Reactions Analysis
Lead-204, like other lead isotopes, can undergo several types of chemical reactions:
Oxidation and Reduction: this compound can participate in oxidation-reduction reactions, where it can be oxidized to lead(II) or lead(IV) states.
Substitution Reactions: this compound can undergo substitution reactions, particularly in the formation of lead compounds such as lead acetate or lead chloride.
Common Reagents and Conditions: Common reagents for these reactions include acetic acid for the formation of lead acetate and hydrochloric acid for lead chloride.
Major Products: The major products formed from these reactions include lead(II) oxide, lead(IV) oxide, and various lead salts.
Scientific Research Applications
Lead-204 has several important applications in scientific research:
Mechanism of Action
The mechanism by which Lead-204 exerts its effects is primarily through its stable, non-radioactive nature. This stability allows it to be used as a reference isotope in various dating techniques and as a tracer in biological systems. The molecular targets and pathways involved include its interaction with other elements and compounds in chemical reactions and its incorporation into biological molecules for tracing purposes.
Comparison with Similar Compounds
Lead-204 can be compared with other stable isotopes of lead:
Lead-206, Lead-207, and Lead-208: These isotopes are also stable but differ in their abundance and applications. This compound, on the other hand, is not radiogenic and is used as a baseline in isotopic studies.
Properties
IUPAC Name |
lead-204 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Pb/i1-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WABPQHHGFIMREM-OIOBTWANSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Pb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[204Pb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Pb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00161145 |
Source
|
| Record name | Lead, isotope of mass 204 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00161145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.97304 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
13966-26-2 |
Source
|
| Record name | Lead, isotope of mass 204 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013966262 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lead, isotope of mass 204 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00161145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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